Cas no 2193061-67-3 ({3-4-(trifluoromethyl)cyclohexyl-3H-diazirin-3-yl}methanamine)

• Product Name: {3-4-(trifluoromethyl)cyclohexyl-3H-diazirin-3-yl}methanamine
• CAS No: 2193061-67-3
• MF: C₉H₁₄F₃N₃
• MW: 221.222772121429
• CID: 5938859
• PubChem ID: 165552690
• Update Time: 2025-06-08

{3-4-(trifluoromethyl)cyclohexyl-3H-diazirin-3-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {3-4-(trifluoromethyl)cyclohexyl-3H-diazirin-3-yl}methanamine
• EN300-1693294
• {3-[4-(trifluoromethyl)cyclohexyl]-3H-diazirin-3-yl}methanamine
• 2193061-67-3

• Inchi： 1S/C9H14F3N3/c10-9(11,12)7-3-1-6(2-4-7)8(5-13)14-15-8/h6-7H,1-5,13H2
• InChI Key： TXJYQMINCXCTFZ-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CC1)C1(CN)N=N1)(F)F

Computed Properties

• Exact Mass: 221.11398195g/mol
• Monoisotopic Mass: 221.11398195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.7Ų

Additional information on {3-4-(trifluoromethyl)cyclohexyl-3H-diazirin-3-yl}methanamine

Introduction to {3-4-(trifluoromethyl)cyclohexyl-3H-diazirin-3-yl}methanamine (CAS No. 2193061-67-3)

{3-4-(trifluoromethyl)cyclohexyl-3H-diazirin-3-yl}methanamine is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 2193061-67-3, features a unique structural framework that combines a trifluoromethyl-substituted cyclohexyl group with a diazirine moiety, making it a versatile tool for various biochemical applications.

The presence of the trifluoromethyl group in the molecular structure enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. This feature allows the compound to exhibit prolonged half-life and improved bioavailability, making it an attractive candidate for therapeutic development. The diazirine component, on the other hand, serves as a photoactivatable handle, enabling researchers to covalently label biomolecules with high specificity. This property has been extensively utilized in protein interaction studies, cellular imaging, and drug discovery campaigns.

Recent advancements in the field of chemical biology have highlighted the utility of diazirine-based compounds in modulating protein-protein interactions. The {3-4-(trifluoromethyl)cyclohexyl-3H-diazirin-3-yl}methanamine scaffold has been employed to develop probes that can selectively target and modify specific proteins of interest. These probes have been instrumental in elucidating complex signaling pathways and identifying novel drug targets. For instance, studies have demonstrated its effectiveness in labeling kinases and other signaling proteins, providing valuable insights into their roles in cellular processes.

The incorporation of the trifluoromethyl group into the cyclohexyl ring not only improves the compound's pharmacokinetic properties but also influences its electronic characteristics. This modification can alter the reactivity of the diazirine moiety, allowing for fine-tuned control over cross-linking reactions. Such tunability is crucial for applications where precise control over protein labeling is required, such as in high-resolution structural biology studies.

In the realm of pharmaceutical research, {3-4-(trifluoromethyl)cyclohexyl-3H-diazirin-3-yl}methanamine has been explored as a potential intermediate in the synthesis of novel therapeutic agents. Its unique structural features make it a valuable building block for designing molecules with enhanced binding affinity and selectivity. Researchers have leveraged its photoactivatable nature to develop small-molecule inhibitors that can disrupt aberrant protein-protein interactions implicated in various diseases.

One notable application of this compound is in the study of protein-DNA interactions. The diazirine group can be used to covalently link DNA-binding proteins at specific genomic loci, allowing researchers to map out transcriptional regulatory networks with high precision. This approach has been particularly useful in understanding gene expression patterns in different cellular contexts, providing new insights into developmental biology and disease mechanisms.

The chemical stability of {3-4-(trifluoromethyl)cyclohexyl-3H-diazirin-3-yl}methanamine under various conditions has also been a subject of interest. Studies have shown that this compound maintains its integrity under ambient temperatures and pH conditions typical of biological environments. This stability ensures that it can be stored and handled with ease while retaining its functional properties, making it a reliable tool for both academic research and industrial applications.

Furthermore, the compound's compatibility with a wide range of solvents has facilitated its use in diverse experimental setups. Whether employed in aqueous solutions or organic solvents, {3-4-(trifluoromethyl)cyclohexyl-3H-diazirin-3-yl}methanamine demonstrates consistent performance, which is essential for reproducible experimental results. This versatility has made it a preferred choice for researchers working across different disciplines within chemical biology and pharmaceutical sciences.

Future directions in the research involving {3-4-(trifluoromethyl)cyclohexyl-3H-diazirin-3-yl}methanamine may focus on expanding its applications in drug discovery and therapeutic development. By further optimizing its structural features, researchers aim to create derivatives with improved binding properties and reduced off-target effects. Additionally, exploring novel reaction pathways involving this compound could lead to innovative synthetic strategies that could benefit multiple areas of biomedical research.

In conclusion, {3-4-(trifluoromethyl)cyclohexyl-3H-diazirin-3-yl}methanamine (CAS No. 2193061-67-3) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural attributes, combined with its photoactivatable nature, make it an invaluable tool for studying protein interactions, modulating biological pathways, and developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance is expected to grow further, contributing to advancements in our understanding of complex biological systems.